Cas no 1379400-99-3 ((2E)-3-(4-methylthiophen-3-yl)prop-2-enoic acid)

• Product Name: (2E)-3-(4-methylthiophen-3-yl)prop-2-enoic acid
• CAS No: 1379400-99-3
• MF: C₈H₈O₂S
• MW: 168.212921142578
• CID: 5938038
• PubChem ID: 19995960
• Update Time: 2025-06-08

(2E)-3-(4-methylthiophen-3-yl)prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• (2E)-3-(4-methylthiophen-3-yl)prop-2-enoic acid
• EN300-1847977
• 2271054-21-6
• 3-(4-methylthiophen-3-yl)prop-2-enoic acid
• 1379400-99-3
• SCHEMBL9756906
• EN300-1457086

• Inchi： 1S/C8H8O2S/c1-6-4-11-5-7(6)2-3-8(9)10/h2-5H,1H3,(H,9,10)/b3-2+
• InChI Key： GNMRUIFVDHLMRA-NSCUHMNNSA-N
• SMILES： S1C=C(/C=C/C(=O)O)C(=C1)C

Computed Properties

• Exact Mass: 168.02450067g/mol
• Monoisotopic Mass: 168.02450067g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 65.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds

Additional information on (2E)-3-(4-methylthiophen-3-yl)prop-2-enoic acid

Research Brief on (2E)-3-(4-methylthiophen-3-yl)prop-2-enoic acid (CAS: 1379400-99-3): Recent Advances and Applications

The compound (2E)-3-(4-methylthiophen-3-yl)prop-2-enoic acid (CAS: 1379400-99-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This α,β-unsaturated carboxylic acid derivative, characterized by its thiophene moiety, exhibits unique chemical properties that make it a promising candidate for various therapeutic applications. Recent studies have explored its potential as a building block for drug development, particularly in the design of small-molecule inhibitors targeting inflammatory pathways and metabolic disorders.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated that (2E)-3-(4-methylthiophen-3-yl)prop-2-enoic acid serves as a key intermediate in the synthesis of novel COX-2 inhibitors. The researchers utilized this compound to develop a series of derivatives with enhanced selectivity and reduced gastrointestinal toxicity compared to traditional NSAIDs. Molecular docking simulations revealed that the thiophene ring and the conjugated double bond system play critical roles in binding to the COX-2 active site, offering insights for structure-activity relationship optimization.

In the realm of antimicrobial research, a team from the University of Cambridge reported in Bioorganic & Medicinal Chemistry Letters (2024) that derivatives of 1379400-99-3 exhibited potent activity against drug-resistant Staphylococcus aureus strains. The study highlighted how the methylthiophene group contributes to membrane penetration, while the carboxylic acid functionality enables interactions with bacterial target proteins. These findings suggest potential applications in addressing the growing challenge of antibiotic resistance.

From a chemical biology perspective, researchers at Scripps Research Institute have employed (2E)-3-(4-methylthiophen-3-yl)prop-2-enoic acid as a versatile scaffold for developing activity-based probes. Their work, published in ACS Chemical Biology (2023), demonstrated how this compound's reactivity profile enables selective labeling of cysteine residues in target proteins, facilitating the study of enzyme mechanisms and drug-target interactions in live cells.

The compound's potential in metabolic disease treatment was underscored by a recent Nature Communications publication (2024), where it served as the core structure for developing novel PPARγ modulators. These derivatives showed improved glucose uptake in adipocytes without the adverse effects associated with full agonists, suggesting a new approach to type 2 diabetes management. The 4-methylthiophene moiety was particularly important for maintaining the desired partial agonist activity while minimizing off-target effects.

Manufacturing and scale-up processes for 1379400-99-3 have also seen advancements, as reported in Organic Process Research & Development (2023). A continuous flow chemistry approach has been developed that improves yield and purity while reducing environmental impact compared to traditional batch synthesis methods. This technological progress addresses one of the key challenges in translating research findings into practical pharmaceutical applications.

Looking forward, the unique structural features of (2E)-3-(4-methylthiophen-3-yl)prop-2-enoic acid continue to inspire innovative research directions. Current investigations are exploring its utility in PROTAC design, antibody-drug conjugates, and as a building block for covalent inhibitors. The compound's versatility, combined with recent synthetic methodology improvements, positions it as an important tool in modern drug discovery pipelines across multiple therapeutic areas.